Cas no 1806064-64-1 (2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride)

• Product Name: 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride
• CAS No: 1806064-64-1
• MF: C₇H₂BrClINO₂S
• MW: 406.42275094986
• CID: 4964453
• Update Time: 2025-06-11

2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClINO2S/c8-5-2-6(10)4(3-11)1-7(5)14(9,12)13/h1-2H
• InChI Key： WEMFIHBVFLSOMI-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C#N)S(=O)(=O)Cl)Br

Computed Properties

• Exact Mass: 404.77229 g/mol
• Monoisotopic Mass: 404.77229 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 406.42
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride

Professional Introduction to 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride (CAS No. 1806064-64-1)

2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. With the CAS number 1806064-64-1, this compound represents a critical intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its molecular structure, featuring both bromo and iodine substituents along with a cyano group, makes it a valuable building block for further functionalization and derivatization.

The significance of 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride lies in its ability to serve as a precursor for synthesizing complex sulfonamide derivatives, which are widely recognized for their pharmacological properties. In recent years, there has been a surge in research focusing on sulfonamide-based compounds due to their efficacy in treating a range of diseases, including infections, inflammation, and metabolic disorders. The presence of both bromo and iodine atoms in the molecule enhances its reactivity, allowing for diverse chemical transformations that can lead to the development of highly specific and potent drug candidates.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The combination of halogen atoms and cyano group provides multiple sites for selective functionalization, enabling chemists to tailor the molecule for targeted biological activities. For instance, researchers have utilized 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride to develop novel sulfonamides with enhanced binding affinity to biological targets. These advancements have been particularly promising in the treatment of antibiotic-resistant bacteria, where sulfonamide derivatives have shown remarkable efficacy.

In addition to its pharmaceutical applications, this compound has also found utility in materials science and agrochemical research. The unique electronic properties conferred by the halogen substituents make it an attractive candidate for designing organic semiconductors and conductive polymers. Furthermore, its incorporation into agrochemical formulations has demonstrated potential in developing new pesticides and herbicides with improved environmental profiles.

The synthesis of 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride involves a series of well-defined chemical reactions that highlight the compound's synthetic versatility. Typically, it is prepared through the bromination and iodination of benzenesulfonyl chloride derivatives, followed by cyano group introduction via nucleophilic substitution reactions. These synthetic pathways are optimized for high yield and purity, ensuring that the final product meets the stringent requirements of industrial and research applications.

Recent studies have further underscored the importance of this compound in drug discovery. For example, researchers have employed computational modeling techniques to explore the structural features of sulfonamide derivatives derived from 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride. These studies have revealed insights into how specific substitutions can modulate biological activity, providing a rational framework for designing next-generation therapeutics. The integration of machine learning algorithms has also accelerated the process of identifying promising candidates from large chemical libraries, making compounds like this one even more valuable in modern drug development pipelines.

The safety and handling protocols for 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride are designed to ensure that researchers can work with it effectively while minimizing risks. Proper storage conditions, including temperature control and inert atmosphere preservation, are essential to maintain its stability. Additionally, personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when handling this compound to prevent exposure.

In conclusion, 2-Bromo-5-cyano-4-iodobenzenesulfonyl chloride (CAS No. 1806064-64-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research, materials science, and agrochemical development. As advancements continue to be made in synthetic chemistry and drug discovery technologies, the importance of this compound is expected to grow even further.